Cas no 2098131-35-0 (3-((3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine)

• Product Name: 3-((3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine
• CAS No: 2098131-35-0
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 5042199
• Update Time: 2025-05-23

3-((3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-((3-(thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine
• 3-[(3-thiophen-2-ylpyrazol-1-yl)methyl]piperidine
• 3-((3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine

• Inchi： 1S/C13H17N3S/c1-3-11(9-14-6-1)10-16-7-5-12(15-16)13-4-2-8-17-13/h2,4-5,7-8,11,14H,1,3,6,9-10H2
• InChI Key： VYMACIHQHWOISN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN(CC2CNCCC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1

Additional information on 3-((3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine

Introduction to 3-((3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine (CAS No. 2098131-35-0)

The compound 3-((3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine, identified by the CAS number 2098131-35-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Thiophene-Pyrazole-Piperidine, has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperidine ring, a pyrazole heterocycle, and a thiophene moiety, each contributing distinct chemical properties that make it versatile for research and development.

Recent studies have highlighted the importance of heterocyclic compounds like Thiophene-Pyrazole-Piperidine in drug discovery. The thiophene group, known for its aromaticity and stability, plays a crucial role in enhancing the compound's pharmacokinetic properties. Meanwhile, the pyrazole ring introduces additional hydrogen bonding capabilities, which are essential for interactions with biological targets. The piperidine moiety further contributes to the compound's flexibility and ability to adopt conformations favorable for binding to proteins or enzymes.

In terms of synthesis, researchers have developed efficient methods to construct this compound. One notable approach involves the use of click chemistry principles, leveraging the reactivity of azides and alkynes under copper catalysis. This method not only simplifies the synthesis process but also ensures high yields and purity, making it suitable for large-scale production. The integration of these advanced synthetic techniques has positioned CAS No. 2098131-35-0 as a valuable tool in medicinal chemistry.

The biological evaluation of Thiophene-Pyrazole-Piperidine has revealed intriguing activities across multiple therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.

In the context of drug delivery systems, the unique structure of CAS No. 2098131-35-0 allows for functionalization with targeting ligands or polymer chains. This capability opens avenues for developing targeted drug delivery systems that enhance therapeutic efficacy while minimizing side effects. Researchers are actively exploring these possibilities, driven by the compound's compatibility with various chemical modifications.

The application of computational chemistry tools has further deepened our understanding of this compound's behavior at the molecular level. Advanced molecular docking studies have provided insights into how Thiophene-Pyrazole-Piperidine interacts with specific protein targets, paving the way for rational drug design strategies. These computational approaches complement experimental findings and accelerate the discovery process.

In conclusion, 3-((3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine (CAS No. 2098131-35) stands out as a multifaceted compound with immense potential in pharmaceutical research and development. Its unique structure, combined with cutting-edge synthetic methods and biological insights derived from recent studies, positions it as a promising candidate for addressing unmet medical needs.